Cas no 73616-25-8 (1-Butyl-1H-pyrazol-3-amine)

• Product Name: 1-Butyl-1H-pyrazol-3-amine
• CAS No: 73616-25-8
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD06805166
• CID: 1071596
• PubChem ID: 21724049
• Update Time: 2025-10-17

1-Butyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-1H-pyrazol-3-amine
• 1-butyl-1H-pyrazol-3-ylamine
• 1-Butyl-3-(1,2,4-triazol-3-yl)-harnstoff
• 1-butyl-3-(1H-[1,2,4]triazol-3-yl)-urea
• 1-Butyl-3-< 4H-1,2,4-triazol-3-yl> -harnstoff
• 1-butyl-3-amino-pyrazole
• AC1L5W6J
• AC1Q5P8S
• AR-1C2126
• CTK5H0407
• HMS2886O20
• NSC135700
• LS-06554
• 73616-25-8
• YLPPDLZIROXCKS-UHFFFAOYSA-N
• EN300-230219
• AKOS000308940
• SCHEMBL1860836
• MFCD06805166
• 1-butylpyrazol-3-amine
• ALBB-021651
• STK510079
• BBL040933
• 1H-pyrazol-3-amine, 1-butyl-

• MDL： MFCD06805166
• Inchi： 1S/C7H13N3/c1-2-3-5-10-6-4-7(8)9-10/h4,6H,2-3,5H2,1H3,(H2,8,9)
• InChI Key： YLPPDLZIROXCKS-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CCCC

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-Butyl-1H-pyrazol-3-amine

Introduction to 1-butyl-1H-pyrazol-3-amine (CAS No. 73616-25-8)

1-butyl-1H-pyrazol-3-amine is a chemical compound with the CAS registry number 73616-25-8. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 1-butyl-1H-pyrazol-3-amine consists of a pyrazole ring substituted with an amino group at position 3 and a butyl group at position 1, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of pyrazole derivatives, including 1-butyl-1H-pyrazol-3-amines, through various methodologies such as the Hantzsch dihydropyridine reaction and microwave-assisted synthesis. These methods have significantly improved the yield and purity of the compound, making it more accessible for research and industrial applications.

The chemical structure of 1-butyl-pyrazolamine plays a crucial role in its reactivity and functionality. The pyrazole ring, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, exhibits unique electronic properties that make it suitable for various chemical transformations. The presence of the butyl group enhances the compound's lipophilicity, which is advantageous in drug design for improving bioavailability.

Pyrazole derivatives like 1-butyl-pyrazolamine have been extensively studied for their potential as antioxidants, anti-inflammatory agents, and anticancer drugs. Recent studies have highlighted the ability of these compounds to inhibit key enzymes involved in inflammation and oxidative stress, making them promising candidates for therapeutic interventions.

In addition to its biological applications, 1-butyl-pyrazolamine has also found utility in materials science as a precursor for the synthesis of advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable building block in the construction of functional materials with tailored properties.

The synthesis of pyrazole-based compounds, including 73616-258, often involves multi-step reactions that require precise control over reaction conditions. Researchers have developed innovative strategies, such as catalytic hydrogenation and click chemistry, to streamline the production process and enhance product quality.

Moreover, the application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of pyrazole derivatives. These studies have facilitated the design of novel analogs with improved pharmacokinetic properties and enhanced biological activity.

In conclusion, 1-butyl-pyrazolamine (CAS No. 73616258) is a versatile compound with significant potential in various fields due to its unique chemical properties and functional groups. Continued research into its synthesis, characterization, and applications will undoubtedly unlock new opportunities for its use in drug development, materials science, and beyond.